N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-(4-iodophenyl)thiourea
• InChI: InChI=1S/C15H13IN2OS/c1-10(19)11-3-2-4-14(9-11)18-15(20)17-13-7-5-12(16)6-8-13/h2-9H,1H3,(H2,17,18,20)
• InChI Key: JVGYVYZTFIHAAL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)I
• Molecular Formula: C15H13IN2OS
• Molecular Weight: 396.2 g/mol

Description

N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea, also known as AITC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. AITC is a thiourea derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been studied extensively for its potential applications in various fields, including cancer research, inflammation, and neurodegenerative diseases. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest, and it has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea is not fully understood, but it has been shown to interact with various molecular targets, including TRPA1, TRPV1, and PPARγ. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been shown to activate TRPA1 and TRPV1 channels, which are involved in pain perception and inflammation. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has also been shown to activate PPARγ, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from oxidative stress and inflammation. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has also been shown to modulate the expression of various genes involved in cancer, inflammation, and neurodegeneration.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea also has some limitations, including its instability in aqueous solutions, its potential for off-target effects, and its limited solubility in organic solvents.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea, including the development of more stable and soluble analogs, the optimization of the synthesis method, and the identification of new molecular targets and pathways. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea also has potential applications in other fields, such as diabetes and cardiovascular diseases, which could be explored in future studies.
Conclusion:
In conclusion, N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-(3-acetylphenyl)-N'-(4-iodophenyl)thiourea, which could lead to the development of new therapies for various diseases.